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Compound of Interest

Compound Name: Boc-D-2-Pal-OH

Cat. No.: B2975101 Get Quote

An In-depth Technical Guide to Boc-D-2-
pyridylalanine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and structure of Boc-

D-2-pyridylalanine, a key building block in synthetic organic chemistry and drug discovery.

Chemical Structure and Identification
Boc-D-2-pyridylalanine, systematically named (2R)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]-3-pyridin-2-ylpropanoic acid, is a derivative of the amino acid D-alanine.

[1] It features a tert-butyloxycarbonyl (Boc) protecting group on the alpha-amino group and a

pyridyl group attached to the beta-carbon. This unique structure, particularly the presence of

the pyridine ring, makes it a valuable component in the synthesis of peptidomimetics and other

complex molecules with potential therapeutic applications.[2] The Boc protecting group allows

for controlled, stepwise reactions in peptide synthesis.[2]

Chemical Structure Diagram:

Caption: 2D representation of Boc-D-2-pyridylalanine.
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The following table summarizes key quantitative and identifying information for Boc-D-2-

pyridylalanine.

Property Value Reference(s)

IUPAC Name

(2R)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]-3-

pyridin-2-ylpropanoic acid

[1]

CAS Number 98266-32-1 [1][2][3][4][5][6]

Molecular Formula C₁₃H₁₈N₂O₄ [1][2][3][4][6]

Molecular Weight 266.29 g/mol [1][3][4]

SMILES String
CC(C)(C)OC(=O)N--INVALID-

LINK--C(=O)O
[1]

Appearance White to off-white powder [2][3][4]

Melting Point 145-152 °C [3][4][5]

Boiling Point 436.9 °C at 760 mmHg [3]

Density 1.2 g/cm³ [3]

Purity ≥99% (HPLC) [2]

Optical Rotation
[α]D²⁰ = +17 ± 2° (c=1 in

MeOH)
[2]

Storage Temperature 0-8 °C [2][3][4]

Experimental Protocols
While a specific, detailed synthesis protocol for Boc-D-2-pyridylalanine is not readily available

in the public domain, general methods for the Boc protection of amino acids are well-

established. The following represents a general procedure that can be adapted by a skilled

chemist.

General Protocol for N-tert-butoxycarbonylation of an Amino Acid:
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This protocol is based on the reaction of the amino acid with di-tert-butyl dicarbonate (Boc

anhydride) under basic conditions.

Materials:

D-2-pyridylalanine

Di-tert-butyl dicarbonate ((Boc)₂O)

Sodium hydroxide (NaOH) or triethylamine (Et₃N)

Dioxane and water (or another suitable solvent system)

Ethyl acetate (EtOAc)

5% Citric acid solution

Sodium sulfate or magnesium sulfate (drying agent)

Procedure:

Dissolve D-2-pyridylalanine and a suitable base (e.g., 1.5 equivalents of triethylamine) in a

1:1 mixture of dioxane and water.

At room temperature, add di-tert-butyl dicarbonate (1.1 equivalents) to the solution with

stirring.

Allow the reaction to proceed for several hours until the starting material is consumed

(monitoring by TLC or LC-MS is recommended).

Dilute the reaction mixture with water.

Extract the aqueous mixture with ethyl acetate to remove any unreacted Boc anhydride

and byproducts.

Acidify the aqueous layer to a pH of approximately 3-4 using a 5% citric acid solution.

Extract the product into ethyl acetate (3 times).
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Combine the organic layers, dry over sodium sulfate or magnesium sulfate, and evaporate

the solvent under reduced pressure to yield the crude Boc-D-2-pyridylalanine.

The crude product can be further purified by recrystallization.

General Protocol for Use in Solid-Phase Peptide Synthesis (SPPS):

Boc-D-2-pyridylalanine is commonly used in Boc-chemistry solid-phase peptide synthesis.

Materials:

Boc-D-2-pyridylalanine

Peptide synthesis resin (e.g., Merrifield or PAM resin)

Coupling reagents (e.g., HBTU, HATU, or DIC/HOAt)

N,N-Diisopropylethylamine (DIEA)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Workflow:

Resin Swelling: Swell the resin in an appropriate solvent like DCM or DMF.

Boc Deprotection: Remove the Boc protecting group from the N-terminal amino acid of the

resin-bound peptide using a solution of TFA in DCM (typically 25-50%).

Neutralization: Neutralize the resulting trifluoroacetate salt with a solution of a hindered

base, such as DIEA in DCM.

Amino Acid Coupling: Activate the carboxyl group of Boc-D-2-pyridylalanine using a

coupling reagent and couple it to the free amino group on the resin.

Washing: Thoroughly wash the resin to remove excess reagents and byproducts.
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Repeat the deprotection, neutralization, and coupling steps for each subsequent amino

acid in the peptide sequence.

Logical Workflow for SPPS:

Start with Resin-Bound Peptide

Boc Deprotection
(TFA in DCM)

Neutralization
(DIEA in DCM)

Couple Boc-D-2-pyridylalanine
(Coupling Reagents)

Wash Resin

Next Amino Acid?

Yes

Final Cleavage and Purification

No

Click to download full resolution via product page

Caption: General workflow for incorporating Boc-D-2-pyridylalanine in SPPS.
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Applications in Research and Development
Boc-D-2-pyridylalanine serves as a crucial intermediate in the synthesis of various compounds

of interest in the pharmaceutical and chemical industries.

Pharmaceutical Industry: It is utilized in the synthesis of heterocyclic amides that are

designed as inhibitors of nitric oxide production.[3] This is relevant for developing drugs to

treat conditions associated with high nitric oxide levels, such as inflammatory diseases.

Peptide Synthesis: As a non-natural amino acid, its incorporation into peptides can enhance

their stability, receptor affinity, and biological activity.[2] The pyridine side chain can

participate in unique interactions with biological targets.[2]

Chemical Synthesis: The Boc protecting group facilitates selective chemical modifications,

making it a versatile building block for complex organic molecules.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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